Cas no 549548-12-1 (4-(Butylamino)-5-ethylcatechol)
549548-12-1 structure
Product Name:4-(Butylamino)-5-ethylcatechol
CAS No:549548-12-1
MF:C12H19NO2
MW:209.2847635746
CID:1016877
Update Time:2023-08-02
4-(Butylamino)-5-ethylcatechol Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediol,4-(butylamino)-5-ethyl-(9CI)
- 4-(butylamino)-5-ethylbenzene-1,2-diol
- 1,2-benzenediol,4-(butylamino)-5-ethyl-
- 4-(Butylamino)-5-ethylcatechol
- 4-n-butylamino-5-ethyl-1,2-dihydroxybenzene
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- Inchi: 1S/C12H19NO2/c1-3-5-6-13-10-8-12(15)11(14)7-9(10)4-2/h7-8,13-15H,3-6H2,1-2H3
- InChI Key: FYGDLKDEOWHKHL-UHFFFAOYSA-N
- SMILES: OC1C(=CC(CC)=C(C=1)NCCCC)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 175
- Topological Polar Surface Area: 52.5
4-(Butylamino)-5-ethylcatechol Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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